(Z)-3-(((4-chloro-2-methoxy-5-methylphenyl)amino)methylene)-1-(3-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3Z)-3-[(4-chloro-2-methoxy-5-methylanilino)methylidene]-1-[(3-fluorophenyl)methyl]-2,2-dioxothieno[3,2-c]thiazin-4-one
• InChI: InChI=1S/C22H18ClFN2O4S2/c1-13-8-17(19(30-2)10-16(13)23)25-11-20-21(27)22-18(6-7-31-22)26(32(20,28)29)12-14-4-3-5-15(24)9-14/h3-11,25H,12H2,1-2H3/b20-11-
• InChI Key: UYJFIKTZFXKRDW-JAIQZWGSSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)OC)NC=C2C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC(=CC=C4)F
• Isomeric SMILES: CC1=CC(=C(C=C1Cl)OC)N/C=C\2/C(=O)C3=C(C=CS3)N(S2(=O)=O)CC4=CC(=CC=C4)F
• Molecular Formula: C22H18ClFN2O4S2
• Molecular Weight: 493.0 g/mol

Description

(Z)-3-(((4-chloro-2-methoxy-5-methylphenyl)amino)methylene)-1-(3-fluorobenzyl)-1H-thieno[3,2-c][1,2]thiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C22H18ClFN2O4S2 and its molecular weight is 492.96. The purity is usually 95%.
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Scientific Research Applications

Molecular and Electronic Analysis

• A study explored the molecular and electronic properties of similar compounds, focusing on geometric parameters, electronic properties, and spectroscopic characteristics. This type of research is crucial for understanding the fundamental properties of such compounds, which can be instrumental in various scientific applications, such as material science and chemical engineering (Beytur & Avinca, 2021).

Spectroscopic and Photophysical Properties

• Research on zinc phthalocyanine derivatives, which are structurally similar, highlighted their photophysical and photochemical properties. These compounds exhibit potential for use in photodynamic therapy, particularly in cancer treatment due to their high singlet oxygen quantum yield and good fluorescence properties (Pişkin, Canpolat, & Öztürk, 2020).

Catalysis and Polymerization Processes

• Another study focused on the catalytic activity of zinc complexes in polymerization processes. The research emphasized the significance of specific substituent groups in enhancing catalytic efficiency, which has implications for industrial applications like plastic manufacturing and recycling (Lu et al., 2019).

Nematicidal and Antibacterial Activity

• Synthesized derivatives have been studied for their nematicidal and antibacterial activities. This suggests potential applications in agriculture for pest control and in medicine for antibacterial treatments (Srinivas, Nagaraj, & Reddy, 2008).

Multinuclear Zinc(II) Alkyl Derivatives

• Research on alkyl zinc derivatives explored their reactivity and potential applications in copolymerization processes. This could have implications in the development of new materials and chemical synthesis techniques (Dinger & Scott, 2001).